Cas no 2106601-94-7 (Ethanone, 2-methoxy-1-(3R)-3-piperidinyl-)

• Product Name: Ethanone, 2-methoxy-1-(3R)-3-piperidinyl-
• CAS No: 2106601-94-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5293024
• Update Time: 2025-10-24

Ethanone, 2-methoxy-1-(3R)-3-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-methoxy-1-(3R)-3-piperidinyl-

• Inchi： 1S/C8H15NO2/c1-11-6-8(10)7-3-2-4-9-5-7/h7,9H,2-6H2,1H3/t7-/m1/s1
• InChI Key： JYGGHIRSYJBYFI-SSDOTTSWSA-N
• SMILES： C(=O)([C@@H]1CCCNC1)COC

Additional information on Ethanone, 2-methoxy-1-(3R)-3-piperidinyl-

Comprehensive Overview of Ethanone, 2-methoxy-1-(3R)-3-piperidinyl- (CAS No. 2106601-94-7)

The compound Ethanone, 2-methoxy-1-(3R)-3-piperidinyl- (CAS No. 2106601-94-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a methoxy group and a piperidinyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in Ethanone, 2-methoxy-1-(3R)-3-piperidinyl- is its stereospecificity. The (3R)-3-piperidinyl configuration plays a critical role in its interaction with biological systems, often enhancing selectivity and efficacy. This aligns with current trends in precision medicine, where chiral compounds are increasingly favored for their ability to minimize off-target effects. As such, this compound is frequently discussed in forums and publications focusing on asymmetric synthesis and chiral building blocks.

In addition to its pharmaceutical potential, Ethanone, 2-methoxy-1-(3R)-3-piperidinyl- is also explored in material science. Its methoxy-ethanone backbone offers versatility in polymer chemistry, where it can serve as a precursor for functionalized materials. This dual applicability in both life sciences and industrial chemistry makes it a subject of cross-disciplinary research, addressing user queries like "applications of piperidine derivatives" and "methoxy compounds in drug design."

The synthesis of Ethanone, 2-methoxy-1-(3R)-3-piperidinyl- often involves multi-step organic reactions, including Grignard reactions and catalytic hydrogenation. These methods are frequently optimized to improve yield and purity, topics that dominate academic and industrial discussions. Users searching for "efficient synthesis of chiral ketones" or "piperidine-based intermediates" will find this compound highly relevant to their interests.

From a safety and regulatory perspective, Ethanone, 2-methoxy-1-(3R)-3-piperidinyl- is handled under standard laboratory protocols. While it is not classified as hazardous under most jurisdictions, proper storage and handling are essential to maintain its stability. This aspect is often highlighted in safety data sheets (SDS) and aligns with the broader industry focus on green chemistry and sustainable synthesis.

Looking ahead, the demand for Ethanone, 2-methoxy-1-(3R)-3-piperidinyl- is expected to rise, driven by advancements in neurological drug development and smart materials. Its role as a chiral synthon positions it as a critical component in the toolkit of modern chemists. For those exploring "emerging piperidine derivatives" or "stereoselective ketone applications," this compound offers a compelling case study in innovation and utility.

In summary, Ethanone, 2-methoxy-1-(3R)-3-piperidinyl- (CAS No. 2106601-94-7) represents a convergence of chemistry, biology, and materials science. Its multifaceted applications and stereochemical precision make it a standout candidate for future research and industrial use, addressing some of the most pressing questions in contemporary science.